Cas no 72918-17-3 (2-Propenoic acid, 3-(3,5-dinitrophenyl)-)

2-Propenoic acid, 3-(3,5-dinitrophenyl)- structure
72918-17-3 structure
Product Name:2-Propenoic acid, 3-(3,5-dinitrophenyl)-
CAS No:72918-17-3
MF:C9H6N2O6
MW:238.153742313385
CID:1761847
Update Time:2024-11-26

2-Propenoic acid, 3-(3,5-dinitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-(3,5-dinitrophenyl)-
    • Inchi: 1S/C9H6N2O6/c12-9(13)2-1-6-3-7(10(14)15)5-8(4-6)11(16)17/h1-5H,(H,12,13)
    • InChI Key: RTQOYSSNAMTQMS-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C=CC1=CC([N+]([O-])=O)=CC([N+]([O-])=O)=C1

Computed Properties

  • Exact Mass: 238.02258

Experimental Properties

  • Density: 1.601±0.06 g/cm3(Predicted)
  • Boiling Point: 430.2±40.0 °C(Predicted)
  • PSA: 123.58
  • pka: 3.83±0.10(Predicted)
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.